Cas no 1594063-40-7 (Methyl 6-fluoroquinoline-4-carboxylate)

• Product Name: Methyl 6-fluoroquinoline-4-carboxylate
• CAS No: 1594063-40-7
• MF: C₁₁H₈FNO₂
• MW: 205.185126304626
• MDL: MFCD28977584
• CID: 5606339
• PubChem ID: 119054844
• Update Time: 2025-06-14

Methyl 6-fluoroquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22492342
• 1594063-40-7
• Z1813608937
• EN300-9813609
• methyl 6-fluoroquinoline-4-carboxylate
• 4-Quinolinecarboxylic acid, 6-fluoro-, methyl ester
• Methyl 6-fluoroquinoline-4-carboxylate

• MDL： MFCD28977584
• Inchi： 1S/C11H8FNO2/c1-15-11(14)8-4-5-13-10-3-2-7(12)6-9(8)10/h2-6H,1H3
• InChI Key： VLXVKGYFNNGRBF-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=C(C(=O)OC)C=CN=2

Computed Properties

• Exact Mass: 205.05390666g/mol
• Monoisotopic Mass: 205.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Boiling Point: 307.0±22.0 °C(Predicted)
• pka: 2.13±0.16(Predicted)

Additional information on Methyl 6-fluoroquinoline-4-carboxylate

Comprehensive Analysis of Methyl 6-fluoroquinoline-4-carboxylate (CAS No. 1594063-40-7)

Methyl 6-fluoroquinoline-4-carboxylate (CAS No. 1594063-40-7) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile chemical properties. This compound belongs to the quinoline carboxylate family, which is known for its broad applications in drug discovery, material science, and specialty chemicals. The presence of a fluoro substituent at the 6-position enhances its reactivity and bioavailability, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated heterocycles like Methyl 6-fluoroquinoline-4-carboxylate has surged, driven by their role in developing targeted therapies and precision agriculture. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing focus on personalized medicine and sustainable crop protection. Its CAS No. 1594063-40-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge applications.

The synthesis of Methyl 6-fluoroquinoline-4-carboxylate typically involves multi-step organic reactions, including condensation, cyclization, and esterification. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, addressing the industry's need for green chemistry practices. Analytical characterization via NMR, HPLC, and mass spectrometry ensures compliance with stringent quality standards, a critical factor for regulatory approvals.

From a commercial perspective, Methyl 6-fluoroquinoline-4-carboxylate is supplied by specialized fine chemical manufacturers under strict Good Manufacturing Practices (GMP). Its pricing and availability are influenced by factors such as raw material sourcing and scale-up challenges, topics frequently discussed in procurement forums. The compound's stability under various storage conditions (e.g., inert atmosphere, low humidity) is another key consideration for end-users.

Emerging trends in AI-driven drug discovery have further spotlighted 1594063-40-7, as computational models predict its utility in fragment-based drug design. Questions like *"How does fluorination impact quinoline bioactivity?"* or *"What are the alternatives to Methyl 6-fluoroquinoline-4-carboxylate?"* are common in scientific Q&A platforms, underscoring the need for detailed technical literature. Additionally, its non-toxic profile and compliance with REACH regulations make it a preferred choice for EU and APAC markets.

In conclusion, Methyl 6-fluoroquinoline-4-carboxylate (CAS No. 1594063-40-7) represents a critical intersection of chemical innovation and applied research. Its adaptability to diverse synthetic pathways and alignment with global sustainability goals ensure its continued prominence in high-value industries. Future studies may explore its derivatives for next-generation electronic materials or bioconjugation techniques, further expanding its scientific footprint.